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Introduction
Sulfanilamide, a sulfonamide antibacterial agent, is a crucial compound in pharmaceutical

formulations.[1][2][3] Accurate and sensitive quantification of sulfanilamide is essential for

quality control and research purposes. This document outlines a simple, rapid, and cost-

effective spectrophotometric method for the determination of sulfanilamide using 1,2-

naphthoquinone-4-sulphonic acid (NQS) as a chromogenic reagent.[1][2][3][4] The method is

based on the condensation reaction between sulfanilamide and NQS in an alkaline medium to

produce a colored product, which can be quantified using a UV-Visible spectrophotometer.[1][2]

[3][4]

Principle and Reaction Mechanism
The quantification method relies on the reaction of the primary amino group of sulfanilamide
with 1,2-naphthoquinone-4-sulphonic acid in an alkaline environment. This reaction involves

the nucleophilic displacement of the sulphonate group from the NQS molecule by the amino

group of sulfanilamide.[1][2][3] The resulting product, an N-alkylamino naphthoquinone

derivative, is an orange-colored chromogen with a maximum absorbance at a wavelength

(λmax) of 455 nm.[1][2][3][4] The intensity of the color produced is directly proportional to the

concentration of sulfanilamide in the sample.
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Below is a diagram illustrating the proposed reaction mechanism:
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Caption: Proposed reaction mechanism between sulfanilamide and NQS.

Experimental Protocols
This section provides detailed methodologies for the preparation of reagents and the analytical

procedure for the quantification of sulfanilamide.

Reagents and Solutions Preparation
Sulfanilamide Stock Solution (1000 µg/mL):

Accurately weigh 0.100 g of pure sulfanilamide.

Dissolve it in 10 mL of 0.4 M Hydrochloric Acid (HCl).

Transfer the solution to a 100 mL volumetric flask and dilute to the mark with distilled

water.
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Store the stock solution in a cool (< 25°C) and dark place. Prepare working solutions daily

by appropriate dilution of the stock solution.[1][3]

1,2-Naphthoquinone-4-Sulphonic Acid (NQS) Solution (0.5% m/v):

Dissolve 0.5 g of sodium 1,2-naphthoquinone-4-sulphonate in 100 mL of distilled water.

This solution should be prepared fresh daily.[1][3]

Borax (Sodium Tetraborate) Solution (0.036 M):

Dissolve the appropriate amount of borax in distilled water to achieve a final concentration

of 0.036 M.

Analytical Procedure
Calibration Curve Preparation:

Aliquot volumes of the standard sulfanilamide solution (1000 µg/mL) are transferred into

a series of 10 mL volumetric flasks to obtain final concentrations in the range of 5-30

µg/mL (e.g., 50, 100, 150, 200, 250, and 300 µg of sulfanilamide).[1][3]

To each flask, add 1.0 mL of 0.036 M borax solution.[1][3]

Add 1.0 mL of 0.5% (m/v) NQS solution to each flask.[1]

Gently shake the mixture until an orange color appears.

Allow the reaction to proceed for 22 seconds.[1][3]

Dilute the contents of each flask to the 10 mL mark with distilled water.[1][3]

Measure the absorbance of each solution at 455 nm against a reagent blank.[1][3] The

reagent blank is prepared in the same manner but without the addition of sulfanilamide.

Plot a calibration curve of absorbance versus concentration of sulfanilamide.

Sample Analysis:
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Prepare the sample solution containing an unknown concentration of sulfanilamide.

Transfer a suitable aliquot of the sample solution into a 10 mL volumetric flask.

Follow the same procedure as described for the calibration curve preparation (steps 2-6).

Measure the absorbance of the sample solution at 455 nm against the reagent blank.

Determine the concentration of sulfanilamide in the sample by extrapolating from the

calibration curve.

The experimental workflow is summarized in the following diagram:
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Caption: Experimental workflow for sulfanilamide quantification.
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Quantitative Data Summary
The performance of this analytical method has been validated, and the key quantitative

parameters are summarized in the table below.

Parameter Value Reference

Linearity Range 5 - 30 µg/mL [1][2]

Maximum Wavelength (λmax) 455 nm [1][2][3][4]

Molar Absorptivity
6.9568×10⁴ - 7.0774×10⁴

L.mol⁻¹.cm⁻¹
[1][2]

Sandell's Sensitivity Index 2.4330 - 2.4753 µg.cm⁻² [1][2]

Limit of Detection (LOD) 0.536 – 0.546 µg/mL [1][2]

Limit of Quantification (LOQ) 0.641 µg/mL [5]

Conclusion
The described spectrophotometric method utilizing 1,2-naphthoquinone-4-sulphonic acid is a

simple, sensitive, and accurate approach for the quantification of sulfanilamide.[1][2] The mild

reaction conditions and the stability of the colored product make this method suitable for

routine analysis of sulfanilamide in both pure form and pharmaceutical preparations.[1][2] The

provided protocols and quantitative data serve as a valuable resource for researchers and

professionals in the field of drug development and quality control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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